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Compound of Interest

Compound Name: NDSB-195

Cat. No.: B013560

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the proper disposal procedures for NDSB-
195 (Dimethylethylammonium propane sulfonate), a non-detergent sulfobetaine commonly
used in protein chemistry. Adherence to these guidelines is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance.

While NDSB-195 is not classified as a hazardous substance under Regulation (EC) No.
1907/2006 (REACH), and therefore a specific Safety Data Sheet (SDS) with detailed disposal
instructions is not mandatory, it is imperative to follow good laboratory practices for the disposal
of all chemical waste.[1]

Quantitative Data for Disposal Considerations

For a non-hazardous substance like NDSB-195, the primary quantitative considerations for
disposal revolve around the concentration and quantity of the waste being generated. The
following table summarizes key parameters to consider.
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Parameter

Guideline

Rationale

Concentration of NDSB-195 in

Aqueous Solution

<1M

For general laboratory drain
disposal (where permitted),
lower concentrations are
preferred to minimize the
burden on wastewater
treatment systems. For higher
concentrations, consider waste

collection.

pH of Solution

6.0-8.0

Ensure the pH of the waste
solution is near neutral to
prevent any unforeseen
reactions in the drainage
system. NDSB-195 is
zwitterionic over a wide pH
range and should not
significantly alter the pH of a

buffered solution.

Quantity of Waste

<100 g (pure solid) or< 1L
(solution) per disposal event

Small quantities of non-
hazardous waste are generally
acceptable for standard
disposal routes. Larger
quantities should be collected
and disposed of via a licensed

chemical waste contractor.

Presence of Other Hazardous

Materials

Must be absent

If NDSB-195 is mixed with any
hazardous substances (e.g.,
solvents, heavy metals,
biocides), the entire mixture
must be treated as hazardous
waste and disposed of

accordingly.

Disposal Protocol: A Step-by-Step Guide
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The following protocol outlines the recommended steps for the proper disposal of NDSB-195

waste.

. Waste ldentification and Segregation:

Confirm the waste stream contains only NDSB-195 and non-hazardous buffers or salts. If
other chemicals are present, the disposal procedure for the most hazardous component
must be followed.

Segregate NDSB-195 waste from all other chemical waste streams. Use a clearly labeled,
dedicated waste container.

. Small Quantities (Refer to Table 1):

Aqueous Solutions: For small volumes of dilute, pH-neutral aqueous solutions of NDSB-195,
and where local regulations permit, copious amounts of water should be used to flush the
solution down a designated laboratory drain.

Solid NDSB-195: Small quantities of solid NDSB-195 can be dissolved in a large volume of
water and then disposed of as an aqueous solution. Alternatively, it can be disposed of in the
regular laboratory trash, provided it is sealed in a properly labeled container.

. Large Quantities or Undiluted Waste:

Collect all large quantities of NDSB-195 waste (solid or liquid) in a designated, sealed, and
clearly labeled waste container. The label should include "NDSB-195 Waste" and the date.

Store the waste container in a designated waste accumulation area.

Arrange for disposal through your institution's chemical waste management program or a
licensed contractor. Do not dispose of large quantities of NDSB-195 down the drain or in the
regular trash.

. Decontamination of Empty Containers:
Rinse empty NDSB-195 containers three times with water.

The rinsate can be disposed of down the drain with copious amounts of water.
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o Deface the label on the empty container before disposal in the regular laboratory recycling or
trash.

Experimental Workflow for Disposal Decision-
Making

The following diagram illustrates the logical workflow for determining the appropriate disposal
route for NDSB-195 waste.
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Start: NDSB-195 Waste Generated

Treat as Hazardous Waste:
Follow institutional hazardous
waste disposal procedures

Collect in a labeled container.
Dispose via chemical waste contractor.

Check local regulations for
drain disposal of non-hazardous waste.

Dissolve in a large volume of water
and treat as a liquid, or seal and
dispose in regular lab trash.

Flush down the drain with
copious amounts of water.

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b013560?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/Web-CN-Site/zh_CN/-/CNY/ShowDocument-File?ProductSKU=EMD_BIO-480001&DocumentType=MSD&DocumentId=D46064_SUB_SDS_IN_EN.PDF&DocumentUID=51366854&Language=EN&Country=IN&Origin=null
https://www.benchchem.com/product/b013560#ndsb-195-proper-disposal-procedures
https://www.benchchem.com/product/b013560#ndsb-195-proper-disposal-procedures
https://www.benchchem.com/product/b013560#ndsb-195-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

